Cas no 2171791-73-2 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(5-methylhexyl)carbamoylpropanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(5-methylhexyl)carbamoylpropanoic acid
• CAS No: 2171791-73-2
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 5814619
• PubChem ID: 165957726
• Update Time: 2025-05-27

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(5-methylhexyl)carbamoylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(5-methylhexyl)carbamoylpropanoic acid
• 2171791-73-2
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(5-methylhexyl)carbamoyl]propanoic acid
• EN300-1515576

• Inchi： 1S/C26H32N2O5/c1-17(2)9-7-8-14-27-25(31)23(15-24(29)30)28-26(32)33-16-22-20-12-5-3-10-18(20)19-11-4-6-13-21(19)22/h3-6,10-13,17,22-23H,7-9,14-16H2,1-2H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： AAQYPYIYEAGVSM-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(=O)O)C(NCCCCC(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 645
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(5-methylhexyl)carbamoylpropanoic acid

Comprehensive Overview of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(5-methylhexyl)carbamoylpropanoic acid (CAS No. 2171791-73-2)

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(5-methylhexyl)carbamoylpropanoic acid (CAS No. 2171791-73-2) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. This compound belongs to the class of Fmoc-protected amino acid derivatives, which are critical for solid-phase peptide synthesis (SPPS). The Fmoc group serves as a temporary protecting group for amines, enabling the stepwise construction of peptides with high precision. Its unique structure, featuring a 5-methylhexyl side chain, offers distinct steric and electronic properties, making it valuable for designing peptide-based therapeutics and biomaterials.

In recent years, the demand for custom peptide synthesis and drug discovery has surged, driven by advancements in biotechnology and personalized medicine. Researchers frequently search for high-purity Fmoc-amino acids and peptide building blocks to develop novel treatments for diseases such as cancer, diabetes, and neurodegenerative disorders. The compound 2171791-73-2 aligns with these trends, as its structural features facilitate the creation of peptide conjugates and bioactive molecules with enhanced stability and bioavailability.

The synthesis and application of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(5-methylhexyl)carbamoylpropanoic acid are often discussed in the context of green chemistry and sustainable manufacturing. With growing environmental concerns, scientists are exploring eco-friendly solvents and catalysts to optimize the production of such compounds. Additionally, the rise of AI-driven drug design has increased interest in computational modeling of peptide derivatives, where 2171791-73-2 serves as a key intermediate for virtual screening and molecular docking studies.

From a technical perspective, the compound's carbamoylpropanoic acid moiety contributes to its solubility in polar organic solvents, which is essential for peptide coupling reactions. The Fmoc protection strategy ensures compatibility with automated synthesizers, streamlining the production of complex peptides. Moreover, its 5-methylhexyl side chain introduces hydrophobicity, a desirable trait for modulating peptide-membrane interactions in drug delivery systems.

In summary, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(5-methylhexyl)carbamoylpropanoic acid (CAS No. 2171791-73-2) is a versatile tool in modern peptide chemistry and pharmaceutical development. Its relevance to cutting-edge research topics like bioconjugation, targeted therapy, and sustainable synthesis underscores its importance in the scientific community. As the field evolves, this compound will likely remain a cornerstone for innovative therapeutic solutions.